(3-Chloro-5-isopropoxyphenyl)boronic Acid: Structural Profiling, Reactivity, and Applications in Drug Discovery
(3-Chloro-5-isopropoxyphenyl)boronic Acid: Structural Profiling, Reactivity, and Applications in Drug Discovery
Executive Summary
In modern medicinal chemistry, the strategic selection of organoboron building blocks dictates both the efficiency of synthetic pipelines and the pharmacokinetic viability of the final active pharmaceutical ingredient (API). (3-Chloro-5-isopropoxyphenyl)boronic acid (CAS: 1887126-63-7) [1] has emerged as a highly specialized reagent, particularly in the synthesis of biaryl scaffolds via Suzuki-Miyaura cross-coupling.
This technical whitepaper provides an in-depth analysis of its physicochemical properties, the mechanistic causality behind its reactivity, and its critical role in synthesizing GPR120 modulators for the treatment of Type 2 diabetes and metabolic syndrome[2].
Physicochemical Profiling & Structural Causality
Understanding the fundamental properties of this boronic acid is crucial for optimizing reaction conditions and predicting its behavior in complex biological systems.
Quantitative Data Summary
| Property | Value | Causality / Implication in Synthesis |
| CAS Number | 1887126-63-7[1] | Unique identifier for procurement and regulatory tracking. |
| Molecular Formula | C9H12BClO3[3] | Defines the atomic composition. |
| Molecular Weight | 214.45 g/mol [4] | Used for precise stoichiometric calculations in cross-coupling. |
| Boiling Point | ~369.2 °C[5] | Indicates high thermal stability; solid at standard room temperature. |
| Purity Standard | ≥ 95%[4] | Trace impurities (e.g., boroxines) must be accounted for via stoichiometry adjustments. |
Structural Anatomy and Electronic Tuning
The utility of (3-Chloro-5-isopropoxyphenyl)boronic acid stems from its unique tri-substituted aromatic architecture. Each functional group plays a distinct role in both chemical reactivity and pharmacological efficacy:
-
The Boronic Acid Moiety (-B(OH)2): Acts as the transmetallating agent. It is mildly Lewis acidic. In the presence of an aqueous base, it converts into a highly nucleophilic boronate anion [-B(OH)3]-, which is the active species required for transmetallation to the palladium center.
-
The 3-Chloro Substituent (Electron-Withdrawing): The inductive electron-withdrawing effect of the chlorine atom decreases the electron density of the phenyl ring. Counterintuitively, this slight electron deficiency increases the Lewis acidity of the boron atom, facilitating faster coordination with the base to form the reactive boronate complex.
-
The 5-Isopropoxy Substituent (Steric & Lipophilic): While acting as an electron-donating group via resonance, its primary function in drug design is to increase the lipophilicity (LogP) of the final molecule. The bulky isopropyl group also introduces steric hindrance, which can dictate the three-dimensional conformation of the resulting biaryl axis—a critical factor for receptor binding affinity.
Mechanistic Reactivity: The Suzuki-Miyaura Cycle
The primary application of this compound is in palladium-catalyzed Suzuki-Miyaura cross-coupling to form C-C bonds. The presence of the meta-isopropoxy group requires careful selection of the palladium ligand to prevent steric clashes during the reductive elimination step.
Figure 1: Catalytic cycle of Suzuki-Miyaura cross-coupling utilizing (3-Chloro-5-isopropoxyphenyl)boronic acid.
Pharmaceutical Application: GPR120 Modulators
(3-Chloro-5-isopropoxyphenyl)boronic acid is a critical intermediate in the synthesis of cyclopropanecarboxylic acid derivatives, which function as GPR120 modulators [2].
The Biological Context
GPR120 is a membrane-bound G-protein coupled receptor responsive to polyunsaturated fatty acids (PUFAs). It is preferentially expressed in adipose tissue and macrophages[6]. Activation of GPR120 leads to enhanced insulin sensitivity and reduced tissue inflammation, making it a prime target for treating Type 2 Diabetes and Metabolic Syndrome[6].
Synthetic Integration
According to European Patent EP 3191454 B1, this specific boronic acid is utilized to synthesize targeted biaryl esters[6]. For instance, in the synthesis of "Example 12" within the patent, (3-chloro-5-isopropoxyphenyl)boronic acid is coupled with an aryl halide via Suzuki-Miyaura coupling to yield a phenoxy α,β-cyclopropyl acid precursor[6]. The isopropoxy and chloro groups are specifically chosen to optimize the drug's fit into the lipophilic binding pocket of the GPR120 receptor, thereby enhancing its pharmacokinetic profile (e.g., peak-to-trough characteristics and therapeutic index)[2].
Figure 2: Pharmacological pathway of GPR120 modulators synthesized via the target boronic acid.
Standard Operating Procedure (SOP): Biaryl Coupling Protocol
To ensure scientific integrity and reproducibility, the following protocol outlines a self-validating system for the Suzuki-Miyaura coupling of (3-Chloro-5-isopropoxyphenyl)boronic acid.
Rationale for Reagent Selection
-
Catalyst (Pd(dppf)Cl₂): The bidentate dppf ligand provides a large bite angle, which forces the intermediate palladium complex into a geometry that accelerates reductive elimination—crucial when dealing with the steric bulk of the meta-isopropoxy group.
-
Base (K₂CO₃) & Solvent (1,4-Dioxane/H₂O 4:1): The biphasic system ensures the boronic acid is converted into the water-soluble, highly reactive boronate anion, while the organic substrate remains dissolved in dioxane.
Step-by-Step Experimental Workflow
-
Preparation & Degassing (Critical Step):
-
In an oven-dried Schlenk flask equipped with a magnetic stir bar, add the Aryl Halide (1.0 equiv) and (3-Chloro-5-isopropoxyphenyl)boronic acid (1.2 equiv). Causality: A 20% excess of boronic acid compensates for potential protodeboronation (loss of the boron group) at elevated temperatures.
-
Add 1,4-Dioxane and a 2M aqueous solution of K₂CO₃ (3.0 equiv).
-
Self-Validation Check: Sparge the mixture with ultra-pure Argon for 15 minutes. Oxygen must be rigorously excluded to prevent the oxidation of the Pd(0) active species to an inactive Pd(II) peroxo complex.
-
-
Catalyst Addition:
-
Add Pd(dppf)Cl₂ (0.05 equiv, 5 mol%). The solution will typically transition to a deep red/orange hue.
-
-
Reaction Execution:
-
Seal the flask and heat to 90 °C under an Argon atmosphere for 12–16 hours.
-
Self-Validation Check: Monitor reaction progress via TLC (UV active) or LC-MS. The disappearance of the aryl halide starting material confirms the completion of the catalytic cycle.
-
-
Workup & Isolation:
-
Cool the reaction to room temperature. Dilute with Ethyl Acetate (EtOAc) and partition with distilled water.
-
Extract the aqueous layer with EtOAc (3x). Wash the combined organic layers with brine to remove residual dioxane and inorganic salts.
-
Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
-
-
Purification:
-
Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the pure biaryl product.
-
References
-
Amerigo Scientific. "(3-Chloro-5-isopropoxyphenyl)boronic acid, 95% Boiling Point Data." amerigoscientific.com. Available at:[Link]
-
European Patent Office. "CYCLOPROPANECARBOXYLIC ACID GPR120 MODULATORS - EP 3191454 B1." googleapis.com (Patent Publication). Available at: [Link]
Sources
- 1. CAS: 1887126-63-7 | CymitQuimica [cymitquimica.com]
- 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
- 3. (3-Chloro-5-isopropoxyphenyl)boronic acid | 1887126-63-7 [sigmaaldrich.com]
- 4. (3-氯-5-异丙氧基苯基)硼酸 - CAS:1887126-63-7 - 凹凸化学谷 [aotohxg.com]
- 5. (3-Chloro-5-isopropoxyphenyl)boronic acid ,95% - Amerigo Scientific [amerigoscientific.com]
- 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
